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Compound of Interest

2-Methylquinoline-4-carboxylic
Compound Name: o
aci

Cat. No.: B188263

A Technical Overview of 2-Methylquinoline-4-
carboxylic Acid

This document provides core molecular information for 2-Methylquinoline-4-carboxylic acid,
a compound of interest to researchers and professionals in the fields of chemistry and drug
development. The following sections detail its fundamental properties and structural
representation.

Core Molecular Data

The essential molecular characteristics of 2-Methylquinoline-4-carboxylic acid are
summarized below. This data is fundamental for any experimental or computational work
involving this compound.

Property Value

Molecular Formula C11H9NO2

Molecular Weight 187.19 g/mol [1][2]

IUPAC Name 2-methylquinoline-4-carboxylic acid[1][2]
CAS Number 634-38-8[1][2]
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Chemical Structure

The structural formula of 2-Methylquinoline-4-carboxylic acid is visualized below. This
diagram illustrates the arrangement of atoms and bonds within the molecule, defining its
chemical identity and influencing its reactivity.

Chemical structure of 2-Methylquinoline-4-carboxylic acid.

Note: The user's request for detailed experimental protocols and signaling pathways is not
applicable to the fundamental molecular data presented in this document. Such information
would be relevant in the context of specific biological or chemical studies involving this
compound, rather than a summary of its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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